Cas no 1383806-53-8 (5-Fluoro-2-methoxyphenylboronic Acid Pinacol Ester)

• Product Name: 5-Fluoro-2-methoxyphenylboronic Acid Pinacol Ester
• CAS No: 1383806-53-8
• MF: C₁₃H₁₈BFO₃
• MW: 252.089627742767
• MDL: MFCD16996296
• CID: 4592961
• PubChem ID: 69867754
• Update Time: 2025-05-23

5-Fluoro-2-methoxyphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 2-(5-FLUORO-2-METHOXYPHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 5-FLUORO-2-METHOXYPHENYLBORONIC ACID PINACOL ESTER
• AMTB632
• MB20427
• 1,3,2-Dioxaborolane, 2-(5-fluoro-2-methoxyphenyl)-4,4,5,5-tetramethyl-
• AKOS017549017
• 1383806-53-8
• CS-0063822
• 5-Fluoro-2-methoxybenzene-1-boronic Acid Pinacol Ester
• Z1336745221
• MFCD16996296
• EN300-1425771
• SCHEMBL6691405
• A12031
• AS-2630
• 5-Fluoro-2-methoxyphenylboronic Acid Pinacol Ester

• MDL： MFCD16996296
• Inchi： 1S/C13H18BFO3/c1-12(2)13(3,4)18-14(17-12)10-8-9(15)6-7-11(10)16-5/h6-8H,1-5H3
• InChI Key： HFSNSSDHOJSZKI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(B2OC(C)(C)C(C)(C)O2)C=1)OC

Computed Properties

• Exact Mass: 252.1333028g/mol
• Monoisotopic Mass: 252.1333028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

5-Fluoro-2-methoxyphenylboronic Acid Pinacol Ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 5-Fluoro-2-methoxyphenylboronic Acid Pinacol Ester

5-Fluoro-2-methoxyphenylboronic Acid Pinacol Ester: A Comprehensive Overview

5-Fluoro-2-methoxyphenylboronic Acid Pinacol Ester, also known by its CAS number 1383806-53-8, is a highly specialized compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a boronic acid derivative, specifically designed for use in cross-coupling reactions, which are pivotal in the construction of complex molecular architectures. The pinacol ester group attached to the boronic acid moiety plays a crucial role in stabilizing the compound and enhancing its reactivity under specific reaction conditions.

The molecular structure of 5-Fluoro-2-methoxyphenylboronic Acid Pinacol Ester comprises a phenyl ring substituted with a fluoro group at the 5-position and a methoxy group at the 2-position. This substitution pattern not only imparts unique electronic properties to the molecule but also facilitates its use in various synthetic strategies. The presence of the fluoro group introduces electron-withdrawing effects, while the methoxy group provides electron-donating characteristics, creating a balanced electronic environment that is highly desirable for catalytic transformations.

Recent advancements in organoboron chemistry have highlighted the versatility of 5-Fluoro-2-methoxyphenylboronic Acid Pinacol Ester in constructing biaryl compounds, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. For instance, researchers have employed this compound in Suzuki-Miyaura coupling reactions to synthesize novel heterocyclic frameworks with potential applications in drug discovery. The ability of this compound to undergo selective cross-coupling under mild conditions has made it an invaluable tool for chemists aiming to design bioactive molecules with high precision.

In addition to its role in organic synthesis, 5-Fluoro-2-methoxyphenylboronic Acid Pinacol Ester has found applications in materials science, particularly in the development of advanced electronic materials such as organic light-emitting diodes (OLEDs). The phenyl ring's aromaticity and the substituent effects provided by the fluoro and methoxy groups contribute to the compound's ability to form stable π-conjugated systems, which are essential for efficient charge transport in OLEDs.

The synthesis of 5-Fluoro-2-methoxyphenylboronic Acid Pinacol Ester involves a multi-step process that begins with the preparation of the corresponding boronic acid precursor. This precursor is then subjected to esterification with pinacol under controlled conditions to yield the final product. Recent studies have focused on optimizing this synthesis pathway to enhance yield and reduce reaction time, making it more amenable for large-scale production.

A notable area of research involving 5-Fluoro-2-methoxyphenylboronic Acid Pinacol Ester is its application in medicinal chemistry. Scientists have utilized this compound as an intermediate in the synthesis of kinase inhibitors and other bioactive agents targeting various disease states, including cancer and inflammatory disorders. The compound's ability to participate in palladium-catalyzed couplings has been instrumental in constructing these molecules with high efficiency and selectivity.

In conclusion, 5-Fluoro-2-methoxyphenylboronic Acid Pinacol Ester, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, underscoring its importance as a key building block in modern synthetic chemistry.